ethyl 5-amino-1-[5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-[5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]pyrazole-4-carboxylate
• InChI: InChI=1S/C13H12F3N7O2/c1-3-25-10(24)7-5-18-22(9(7)17)8-4-6(2)19-12-20-11(13(14,15)16)21-23(8)12/h4-5H,3,17H2,1-2H3
• InChI Key: ZYXOCBBLGVKZOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC(=NC3=NC(=NN23)C(F)(F)F)C)N
• Molecular Formula: C13H12F3N7O2
• Molecular Weight: 355.28 g/mol

Description

The compound “ethyl 5-amino-1-[5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole-4-carboxylate” is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine class. This class of compounds has been found to have significant antimicrobial activity. The compound belongs to the class of organic compounds known as aminopyrimidines and derivatives. These are organic compounds containing an amino group attached to a pyrimidine ring.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidine derivatives has been reported in the literature. The synthesis involves the use of readily available starting materials and involves a series of reactions including condensation. The procedures reported are efficient and regioselective.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidine derivatives has been characterized using various spectroscopic techniques including 1H NMR, 13C NMR, HRMS and IR. In some cases, the molecular structure has been further corroborated through single-crystal X-ray diffraction measurements.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of [1,2,4]triazolo[1,5-a]pyrimidine derivatives are typically multi-step processes involving various types of reactions. The reactions are reported to be efficient and regioselective.

Scientific Research Applications

Antibacterial Activity

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Antifungal Activity

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Antiviral Activity

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Antiparasitic Activity

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Anticancer Activity

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Cardiovascular Disorders

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Type 2 Diabetes

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Hyperproliferative Disorders

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Mechanism of Action

While the exact mechanism of action of “ethyl 5-amino-1-[5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole-4-carboxylate” is not specified in the retrieved papers, similar compounds have been found to inhibit CDK2, a target for cancer treatment.

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidine class of compounds, to which “ethyl 5-amino-1-[5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]-1H-pyrazole-4-carboxylate” belongs, has shown promise in various areas of research, including as potential antimicrobial agents and as inhibitors of CDK2, a target for cancer treatment. Future research could focus on further exploring the biological activity of these compounds and developing more efficient synthesis methods.